Cas no 941996-49-2 (N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 941996-49-2
• MF: C₂₁H₂₀N₂O₅S
• MW: 412.458904266357
• CID: 5502975
• PubChem ID: 7656200
• Update Time: 2025-08-05

N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide
• 941996-49-2
• AKOS024679042
• F2768-0437
• N-(4-acetylphenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• VU0497413-1
• N-(4-acetylphenyl)-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide
• N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C21H20N2O5S/c1-15(24)16-5-9-18(10-6-16)22-21(25)17-7-11-20(12-8-17)29(26,27)23(2)14-19-4-3-13-28-19/h3-13H,14H2,1-2H3,(H,22,25)
• InChI Key： OIHFSGJUEZDUOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(C(C)=O)=CC=2)=O)=CC=1)(N(C)CC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 412.10929292g/mol
• Monoisotopic Mass: 412.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

Professional Introduction to N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 941996-49-2)

N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941996-49-2, represents a unique molecular architecture that combines acetylphenyl, furan-2-ylmethyl, and methylsulfamoyl functional groups. These structural elements contribute to its potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The 4-acetylphenyl moiety in the compound's name is particularly noteworthy, as acetylated aromatic compounds are well-documented for their diverse pharmacological properties. The acetyl group can influence the compound's solubility, metabolic stability, and interactions with biological targets. In recent years, derivatives of acetylated phenyl compounds have been extensively studied for their roles in modulating enzyme activity and receptor binding. For instance, studies have shown that modifications at the phenolic ring can significantly alter the binding affinity and selectivity of a molecule towards specific biological targets.

The presence of the furan-2-ylmethyl group adds another layer of complexity to the compound's structure. Furan derivatives are known for their versatility in pharmaceutical applications, often serving as key structural motifs in drug candidates. The incorporation of a furan ring can enhance the compound's ability to interact with biological systems by introducing hydrophobic and electronic properties that are conducive to binding with proteins and enzymes. Moreover, the methylsulfamoyl group at the benzamide position is another critical feature that contributes to the compound's potential bioactivity. Sulfamoyl groups are frequently found in biologically active molecules due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets.

Recent research has highlighted the importance of multifunctional compounds in drug discovery, where combining multiple pharmacophores can lead to enhanced therapeutic efficacy. The molecular design of N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide exemplifies this approach, as it integrates several functional groups that may collectively contribute to its biological activity. Studies have begun to explore the potential of such compounds as inhibitors or modulators of key enzymes involved in various disease pathways.

In particular, the compound's structure suggests potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders. The acetylphenyl moiety has been associated with anti-inflammatory properties in some studies, while the furan-2-ylmethyl group may enhance penetration across biological membranes. The methylsulfamoyl group could further contribute to its bioactivity by interacting with specific amino acid residues in target proteins. These interactions may lead to modulation of enzyme activity or signal transduction pathways that are relevant to disease progression.

The synthesis and characterization of N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide have been subjects of detailed investigation by synthetic chemists. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated thorough structural elucidation.

Evaluation of the compound's pharmacological properties has also been a focus of recent research efforts. In vitro assays have been conducted to assess its interaction with various biological targets, including enzymes and receptors relevant to human health and disease. Preliminary results suggest that the compound exhibits promising activity against certain therapeutic targets, although further studies are needed to fully understand its mechanism of action and potential side effects.

The development of novel pharmaceutical agents relies heavily on advancements in chemical biology and high-throughput screening technologies. N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide serves as an excellent example of how integrating multiple functional groups can lead to innovative drug candidates. Its unique structure provides a foundation for further optimization through medicinal chemistry approaches, which may enhance its therapeutic potential.

In conclusion, N-(4-acetylphenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 941996-49-2) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an intriguing candidate for further research into novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex diseases through targeted molecular interventions.